DISPERSE ORANGE 45
Overview
Description
Disperse Orange 45: is a synthetic dye belonging to the class of disperse dyes, which are primarily used for dyeing synthetic fibers such as polyester, acetate, and polyamide. Disperse dyes are characterized by their water-insolubility and ability to penetrate synthetic fibers, where they are held in place by physical forces without forming chemical bonds . This compound is known for its vibrant orange hue and is widely used in the textile industry.
Preparation Methods
The synthesis of Disperse Orange 45 typically involves the diazotization of an aromatic amine followed by coupling with a suitable coupling component. One common method involves the following steps:
Diazotization: An aromatic amine, such as aniline, is diazotized using sodium nitrite and hydrochloric acid at low temperatures.
Coupling: The diazonium salt formed is then coupled with a coupling component, such as N,N-dicyanoethyl aniline, in the presence of a base like sodium acetate.
Isolation: The resulting dye is isolated by filtration, washed, and dried.
Industrial production methods often involve optimization techniques to enhance yield and purity. For example, a one-pot synthesis method has been developed to streamline the process and reduce costs .
Chemical Reactions Analysis
Disperse Orange 45 undergoes various chemical reactions, including:
Oxidation: The dye can be oxidized using strong oxidizing agents, leading to the formation of different oxidation products.
Reduction: Reduction of this compound can be achieved using reducing agents like sodium dithionite, resulting in the cleavage of azo bonds and formation of aromatic amines.
Common reagents used in these reactions include sodium nitrite, hydrochloric acid, sodium acetate, and sodium dithionite. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
Disperse Orange 45 has a wide range of scientific research applications, including:
Textile Industry: It is extensively used for dyeing synthetic fibers, providing vibrant and long-lasting colors.
Environmental Studies: Research on the removal of disperse dyes from wastewater using various treatment methods, such as adsorption and advanced oxidation processes.
Analytical Chemistry: Used as a standard dye in various analytical techniques to study dyeing properties and interactions with different substrates.
Biological Studies: Investigated for its potential effects on biological systems, including its toxicity and environmental impact.
Mechanism of Action
The mechanism of action of Disperse Orange 45 involves its interaction with synthetic fibers through physical forces such as Van der Waals forces and dipole interactions. The dye molecules penetrate the fibers and are held in place without forming chemical bonds. This interaction is facilitated by the dye’s molecular structure, which allows it to diffuse into the fiber matrix .
Comparison with Similar Compounds
Disperse Orange 45 can be compared with other disperse dyes, such as Disperse Orange 3 and Disperse Red 11. While all these dyes share similar applications in the textile industry, they differ in their chemical structures and resulting colors. Disperse Orange 3, for example, is known for causing severe dermatitis, highlighting the importance of selecting appropriate dyes based on their safety profiles .
Similar Compounds
- Disperse Orange 3
- Disperse Red 11
- Disperse Blue 1
- Disperse Yellow 42
This compound stands out due to its specific hue and relatively lower allergenic potential compared to some other disperse dyes.
Properties
CAS No. |
12223-27-7 |
|---|---|
Molecular Formula |
C9H9ClO4S |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
